Cas no 951994-18-6 (7-methoxy-N-3-(morpholin-4-yl)propyl-1-benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-3-(morpholin-4-yl)propyl-1-benzofuran-2-carboxamide
• CAS No: 951994-18-6
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 5431692
• Update Time: 2025-10-29

7-methoxy-N-3-(morpholin-4-yl)propyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-[3-(morpholin-4-yl)propyl]-1-benzofuran-2-carboxamide
• 7-methoxy-N-3-(morpholin-4-yl)propyl-1-benzofuran-2-carboxamide

• Inchi： 1S/C17H22N2O4/c1-21-14-5-2-4-13-12-15(23-16(13)14)17(20)18-6-3-7-19-8-10-22-11-9-19/h2,4-5,12H,3,6-11H2,1H3,(H,18,20)
• InChI Key： AHQYIXRDMQEPGR-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NCCCN1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-methoxy-N-3-(morpholin-4-yl)propyl-1-benzofuran-2-carboxamide

Professional Introduction to Compound with CAS No. 951994-18-6 and Product Name: 7-methoxy-N-3-(morpholin-4-yl)propyl-1-benzofuran-2-carboxamide

The compound identified by the CAS number 951994-18-6 and the product name 7-methoxy-N-3-(morpholin-4-yl)propyl-1-benzofuran-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural motif of this compound incorporates several key functional groups, including a benzofuran core, a methoxy group, and an N-substituted morpholine moiety, which collectively contribute to its unique chemical properties and biological activities.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic scaffolds in the design of novel therapeutic agents. The benzofuran scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. Studies have demonstrated that benzofuran derivatives exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 7-methoxy group in this compound further enhances its pharmacological potential by influencing electronic distribution and metabolic stability.

The N-substituted morpholine moiety is another critical feature of this compound that contributes to its biological activity. Morpholine derivatives are well-known for their role as bioisosteres in drug design, often used to improve solubility, metabolic stability, and binding affinity. In the context of this compound, the 3-(morpholin-4-yl)propyl substituent is positioned to interact with biological targets in a manner that may enhance therapeutic efficacy. This structural feature aligns with current trends in medicinal chemistry, where the optimization of substituents is crucial for achieving desired pharmacokinetic profiles.

Advances in computational chemistry have enabled researchers to predict the biological behavior of molecules with high accuracy before experimental validation. The structural features of 7-methoxy-N-3-(morpholin-4-yl)propyl-1-benzofuran-2-carboxamide have been subjected to molecular docking studies, which suggest potential interactions with various protein targets. These virtual screening approaches have identified possible binding sites on enzymes and receptors relevant to diseases such as cancer and inflammation. The methoxy group and morpholine ring are particularly highlighted as key interaction points, underscoring their importance in modulating binding affinity.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes implicated in disease pathways. The benzofuran core appears to play a pivotal role in mediating these effects by facilitating optimal positioning within the active site of target enzymes. Additionally, the N-substituted morpholine moiety contributes to sustained binding interactions, which may translate into prolonged therapeutic effects.

The synthesis of 7-methoxy-N-3-(morpholin-4-yl)propyl-1-benzofuran-2-carboxamide represents a testament to the progress achieved in synthetic organic chemistry. Modern synthetic methodologies have enabled the efficient construction of complex molecular architectures, often with high enantioselectivity and yield. The synthesis involves multi-step reactions that showcase the versatility of modern reagents and catalysts. Key steps include functional group transformations such as etherification and amide bond formation, which are critical for constructing the desired structural framework.

As interest in natural product-inspired drug design continues to grow, compounds like 7-methoxy-N-3-(morpholin-4-yl)propyl-1-benzofuran-2-carboxamide offer a bridge between synthetic accessibility and biological relevance. The benzofuran scaffold is frequently encountered in natural products known for their bioactivity, suggesting that this compound may exhibit similar therapeutic properties. Further investigation into its mechanism of action will be essential for understanding its full potential as a lead compound for drug development.

The integration of machine learning techniques into drug discovery has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets have been used to assess the likelihood of success for various chemical entities based on their structural features. The favorable predictions for 7-methoxy-N-3-(morpholin-4-yl)propyl-1-benzofuran-2-carboxamide highlight its potential as a starting point for further optimization.

Future directions for research on this compound include exploring its pharmacokinetic properties and potential side effects through preclinical studies. Animal models will provide insights into absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX), which are critical parameters for evaluating drug candidates. Additionally, formulation studies may be conducted to enhance bioavailability and improve delivery systems.

The broader implications of discoveries like this underscore the importance of interdisciplinary collaboration between chemists, biologists, and computational scientists. By leveraging advances in each field, researchers can accelerate the development of novel therapeutics that address unmet medical needs. The case of 7-methoxy-N-3-(morpholin-4-y l)propyl -1-benzofuran -2-carboxamide exemplifies how innovative molecular design can lead to breakthroughs with significant societal impact.